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Compound Name: 1-(3-Methoxyphenyl)ethanamine

Cat. No.: B1352114 Get Quote
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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 1-(3-
Methoxyphenyl)ethanamine in various organic solvents. Due to the limited availability of

direct quantitative solubility data in publicly accessible literature, this document focuses on

presenting the existing qualitative and semi-quantitative data. Furthermore, a detailed,

generalized experimental protocol for the determination of solubility of organic amines is

provided to enable researchers to generate precise data. This guide also includes a visual

representation of the experimental workflow for solubility determination to facilitate

understanding and implementation.

Introduction
1-(3-Methoxyphenyl)ethanamine is a primary amine that serves as a valuable building block

in the synthesis of various pharmaceutical compounds and other specialty chemicals. A

thorough understanding of its solubility in different organic solvents is paramount for optimizing

reaction conditions, designing purification strategies such as crystallization and

chromatography, and for the formulation of final products. Key physical and chemical properties

of 1-(3-Methoxyphenyl)ethanamine are summarized in Table 1.

Table 1: Physicochemical Properties of 1-(3-Methoxyphenyl)ethanamine
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Property Value Reference

Molecular Formula C₉H₁₃NO [1][2]

Molecular Weight 151.21 g/mol [1][2]

Appearance Solid [3]

pKa 8.92 ± 0.10 (Predicted) [4]

LogP 1.5 at 23℃ and pH 10.5 [4]

Solubility Data
Direct, experimentally determined quantitative solubility data for 1-(3-
Methoxyphenyl)ethanamine across a wide range of organic solvents is not extensively

reported in the available literature. However, some qualitative and semi-quantitative data for

the compound and its isomers are available and summarized in Table 2. It is important to note

that solubility can be influenced by factors such as temperature, the specific form of the

compound (e.g., free base vs. salt), and the presence of impurities.

Table 2: Available Solubility Data for 1-(3-Methoxyphenyl)ethanamine and Related

Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Methoxyphenyl_ethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/S_-1-_3-Methoxyphenyl_ethylamine
https://pubchem.ncbi.nlm.nih.gov/compound/1-_3-Methoxyphenyl_ethanamine
https://pubchem.ncbi.nlm.nih.gov/compound/S_-1-_3-Methoxyphenyl_ethylamine
https://www.sigmaaldrich.com/SG/en/product/aldrich/cds002381
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3251445.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3251445.htm
https://www.benchchem.com/product/b1352114?utm_src=pdf-body
https://www.benchchem.com/product/b1352114?utm_src=pdf-body
https://www.benchchem.com/product/b1352114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Solvent Solubility Reference

(S)-1-(3-

Methoxyphenyl)ethan

amine

Water 10 g/L [4]

(S)-1-(3-

Methoxyphenyl)ethan

amine

Chloroform Sparingly Soluble [4]

(S)-1-(3-

Methoxyphenyl)ethan

amine

Methanol Slightly Soluble [4]

(S)-(-)-1-(4-

Methoxyphenyl)ethyla

mine

Chloroform Slightly Soluble [5]

(S)-(-)-1-(4-

Methoxyphenyl)ethyla

mine

DMSO Slightly Soluble [5]

(S)-(-)-1-(4-

Methoxyphenyl)ethyla

mine

Methanol Slightly Soluble [5]

Given the basic nature of the amine group, 1-(3-Methoxyphenyl)ethanamine is expected to

be soluble in acidic aqueous solutions due to the formation of the corresponding ammonium

salt. All amines are generally considered to be soluble in organic solvents like diethyl ether or

dichloromethane.[6]

Experimental Protocol for Solubility Determination
The following is a generalized and robust protocol for determining the solubility of a solid

organic compound such as 1-(3-Methoxyphenyl)ethanamine in an organic solvent. This

method is based on the principle of achieving equilibrium between the dissolved and

undissolved solute.[7]

Materials and Equipment
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1-(3-Methoxyphenyl)ethanamine (solid)

Selected organic solvents (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane,

toluene)

Analytical balance

Vials with screw caps

Constant temperature bath or shaker with temperature control

Syringe filters (e.g., 0.45 µm, compatible with the solvent)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

Procedure
Sample Preparation: Add an excess amount of 1-(3-Methoxyphenyl)ethanamine to a vial

containing a known volume of the selected organic solvent. The presence of undissolved

solid is crucial to ensure saturation.

Equilibration: Seal the vials and place them in a constant temperature bath or shaker. Allow

the mixture to equilibrate for a sufficient period, typically 24-72 hours, to ensure the solution

is saturated.[7] The exact time to reach equilibrium may need to be determined empirically.

Sample Collection and Preparation: After equilibration, let the vials stand undisturbed in the

constant temperature bath to allow the excess solid to settle.[7] Carefully withdraw a known

volume of the supernatant using a pipette, ensuring no solid particles are disturbed.

Immediately filter the collected supernatant through a syringe filter compatible with the

solvent to remove any undissolved microparticles.[7]

Quantification: Accurately dilute the filtered, saturated solution with the same solvent to a

concentration that falls within the linear range of the analytical instrument. Analyze the

diluted solution using a pre-validated analytical method (e.g., HPLC, UV-Vis) to determine

the concentration of the dissolved compound.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1352114?utm_src=pdf-body
https://www.benchchem.com/product/b1352114?utm_src=pdf-body
https://www.benchchem.com/pdf/Solubility_Profile_of_N_Methyl_N_phenylnaphthalen_2_amine_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Solubility_Profile_of_N_Methyl_N_phenylnaphthalen_2_amine_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Solubility_Profile_of_N_Methyl_N_phenylnaphthalen_2_amine_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Solubility_Profile_of_N_Methyl_N_phenylnaphthalen_2_amine_in_Organic_Solvents_A_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1352114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calculation: Calculate the solubility of the compound in the solvent using the determined

concentration and the dilution factor. The solubility is typically expressed in units such as g/L,

mg/mL, or mol/L.[7]

Visualized Experimental Workflow
The logical workflow for the experimental determination of solubility is depicted in the following

diagram.

Add excess 1-(3-Methoxyphenyl)ethanamine to solvent

Equilibrate at constant temperature (24-72h)

Allow excess solid to settle

Withdraw and filter supernatant

Dilute filtered solution

Analyze by HPLC or UV-Vis

Calculate solubility

Click to download full resolution via product page
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Caption: Experimental workflow for determining the solubility of 1-(3-
Methoxyphenyl)ethanamine.

Conclusion
While comprehensive quantitative solubility data for 1-(3-Methoxyphenyl)ethanamine in a

wide array of organic solvents is not readily available, this guide provides the existing

information and a detailed experimental protocol for its determination. The provided

methodology and workflow diagram offer a robust framework for researchers to generate

reliable and reproducible solubility data, which is essential for the effective application of this

compound in research and development. The general solubility characteristics of amines

suggest that 1-(3-Methoxyphenyl)ethanamine will exhibit solubility in many common organic

solvents and in acidic aqueous solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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